Cas no 54146-51-9 (5-(4-Aminophenyl)-2-furylmethanol)

• Product Name: 5-(4-Aminophenyl)-2-furylmethanol
• CAS No: 54146-51-9
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• MDL: MFCD01952800
• CID: 1005115
• PubChem ID: 745887
• Update Time: 2025-06-08

5-(4-Aminophenyl)-2-furylmethanol Chemical and Physical Properties

Names and Identifiers

• (5-(4-Aminophenyl)furan-2-yl)methanol
• [5-(4-Amino-phenyl)-furan-2-yl]-methanol
• 5-<p-Amino-phenyl>-2-hydroxymethyl-furan
• HMS1371P13
• CCG-111682
• 54146-51-9
• [5-(4-aminophenyl)furan-2-yl]methanol
• STK141106
• CS-0312647
• Oprea1_607189
• AH-262/34399036
• (5-(4-aminophenyl)-2-furyl)methanol
• AKOS000109710
• BBL012023
• AB01318031-02
• SB61124
• VS-03166
• NCGC00322882-01
• MFCD01952800
• [5-(4-aminophenyl)-2-furyl]methanol
• GQ7
• ChemDiv2_001047
• ALBB-026802
• 2-furanmethanol, 5-(4-aminophenyl)-
• 5-(4-Aminophenyl)-2-furylmethanol

• MDL： MFCD01952800
• Inchi： 1S/C11H11NO2/c12-9-3-1-8(2-4-9)11-6-5-10(7-13)14-11/h1-6,13H,7,12H2
• InChI Key： PGRYIWSQXZECGD-UHFFFAOYSA-N
• SMILES： O1C(CO)=CC=C1C1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 189.07900
• Monoisotopic Mass: 189.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 59.4Ų

Experimental Properties

• PSA: 59.39000
• LogP: 2.60230

5-(4-Aminophenyl)-2-furylmethanol Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on 5-(4-Aminophenyl)-2-furylmethanol

5-(4-Aminophenyl)-2-furylmethanol (CAS No. 54146-51-9): A Comprehensive Overview of Its Properties and Applications

5-(4-Aminophenyl)-2-furylmethanol (CAS No. 54146-51-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its unique furan and aminophenyl functional groups, serves as a versatile intermediate in the synthesis of more complex molecules. Its molecular structure, combining a furan ring and an aminophenyl group, makes it a valuable building block for drug discovery and advanced material development.

In recent years, the demand for high-purity 5-(4-Aminophenyl)-2-furylmethanol has surged due to its potential applications in biomedical research and organic electronics. Researchers are particularly interested in its role as a precursor for fluorescent probes and photoactive materials, which align with current trends in sustainable technology and diagnostic tools. The compound's amino group allows for further functionalization, enabling the creation of customized derivatives for targeted applications.

From a synthetic chemistry perspective, CAS 54146-51-9 demonstrates remarkable stability under various reaction conditions, making it ideal for multi-step organic transformations. Its methanol substituent on the furan ring provides an additional site for chemical modifications, expanding its utility in medicinal chemistry projects. Recent publications highlight its use in developing small molecule inhibitors for enzyme studies, addressing growing interest in precision medicine approaches.

The analytical characterization of 5-(4-Aminophenyl)-2-furanol typically involves advanced techniques such as HPLC purification and NMR spectroscopy, ensuring the highest quality standards for research applications. As the pharmaceutical industry increasingly focuses on structure-activity relationship studies, this compound's well-defined chemical properties make it particularly valuable for lead optimization processes in drug development pipelines.

Environmental considerations have also shaped recent research directions with 54146-51-9. Scientists are exploring greener synthetic routes to produce this intermediate, responding to the global push for sustainable chemistry practices. Its potential in biodegradable materials research further enhances its relevance in contemporary scientific discourse, particularly in addressing concerns about environmental persistence of synthetic compounds.

In material science applications, the conjugated system of 5-(4-Aminophenyl)-2-furylmethanol offers interesting electronic properties that researchers are investigating for organic semiconductors. This aligns with the booming interest in flexible electronics and wearable technologies, where such molecular building blocks can contribute to next-generation device development. The compound's ability to form hydrogen-bonded networks also makes it a candidate for designing advanced supramolecular architectures.

Quality control specifications for CAS No. 54146-51-9 typically emphasize purity levels exceeding 98%, with strict limits on residual solvents and byproducts. These standards reflect the compound's importance in sensitive applications where batch-to-batch consistency is crucial. Analytical certificates for research-grade material usually include comprehensive spectroscopic data and chromatographic profiles to ensure reproducibility in experimental work.

Future research directions for 5-(4-Aminophenyl)-2-furylmethanol may explore its potential in catalytic applications or as a component in smart materials that respond to environmental stimuli. The compound's structural features position it well for investigations into molecular recognition systems and chemical sensors, areas experiencing rapid growth due to advancements in nanotechnology and diagnostic devices.